2-Ethyl-2,3-dihydro-1lambda~6~-naphtho[2,1-e][1,2]thiazine-1,1,4-trione

• CAS No.: 61764-53-2
• Molecular Formula: C14H13NO3S
• Molecular Weight: 275.32 g/mol
• IUPAC Name: 2-ethyl-1,1-dioxo-3H-benzo[h][1,2]benzothiazin-4-one
• InChI: InChI=1S/C14H13NO3S/c1-2-15-9-13(16)12-8-7-10-5-3-4-6-11(10)14(12)19(15,17)18/h3-8H,2,9H2,1H3
• InChI Key: HVNRYAOHRKYCMA-UHFFFAOYSA-N
• Canonical SMILES: CCN1CC(=O)C2=C(S1(=O)=O)C3=CC=CC=C3C=C2

Description

2-Ethyl-2,3-dihydro-1lambda~6~-naphtho[2,1-e][1,2]thiazine-1,1,4-trione is a useful research compound. Its molecular formula is C14H13NO3S and its molecular weight is 275.32 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A suspension of 10.9 gm (0.34 mol) of 2-ethyl-2H-naphtho[2,1-e]-1,2-thiazine-4(3H)-one-1,1-dioxide-ethylene ketal in 200 ml of methanol and 200 ml of aqueous 10% hydrochloric acid was refluxed for 1 hour. Then, the mixture was evaporated to dryness in vacuo, the residue was taken up in methylene chloride, and the solution was neutralized and again evaporated to dryness. Recrystallization of the residue from ethanol yielded 7.9 gm (84% of theory) of 2-ethyl-2H-naphtho[2,1-e]-1,2-thiazine-4(3H)-one-1,1-dioxide, m.p. 146°-147° C.